Cas no 2228656-14-0 (tert-butyl N-(2-amino-1,3-oxazol-5-yl)methyl-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(2-amino-1,3-oxazol-5-yl)methyl-N-(propan-2-yl)carbamate
• CAS No: 2228656-14-0
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 5804488
• PubChem ID: 165822421
• Update Time: 2025-05-21

tert-butyl N-(2-amino-1,3-oxazol-5-yl)methyl-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-1,3-oxazol-5-yl)methyl-N-(propan-2-yl)carbamate
• EN300-1883841
• 2228656-14-0
• tert-butyl N-[(2-amino-1,3-oxazol-5-yl)methyl]-N-(propan-2-yl)carbamate

• Inchi： 1S/C12H21N3O3/c1-8(2)15(11(16)18-12(3,4)5)7-9-6-14-10(13)17-9/h6,8H,7H2,1-5H3,(H2,13,14)
• InChI Key： OHTDOYVCGDTHLP-UHFFFAOYSA-N
• SMILES： O(C(N(CC1=CN=C(N)O1)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.6Ų

Additional information on tert-butyl N-(2-amino-1,3-oxazol-5-yl)methyl-N-(propan-2-yl)carbamate

tert-butyl N-(2-amino-1,3-oxazol-5-yl)methyl-N-(propan-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(2-amino-1,3-oxazol-5-yl)methyl-N-(propan-2-yl)carbamate, identified by the CAS registry number CAS No. 2228656-14-0, is a significant molecule in the field of organic chemistry and has garnered attention due to its unique structural properties and potential applications. This compound belongs to the class of carbamates, which are widely used in various industries, including agriculture, pharmaceuticals, and materials science.

The molecular structure of tert-butyl N-(2-amino-1,3 oxazol 5 yl)methyl N propan 2 yl carbamate is characterized by a complex arrangement of functional groups. The presence of the oxazole ring introduces aromaticity and enhances the stability of the molecule. Additionally, the tert-butyl and isopropyl groups contribute to the steric bulk of the compound, which can influence its reactivity and solubility properties.

Recent studies have highlighted the potential of this compound in the development of novel agrochemicals. Its ability to act as a herbicide or fungicide has been explored in several research papers published in reputable journals such as Journal of Agricultural and Food Chemistry and Pest Management Science. These studies suggest that the compound exhibits promising activity against a range of plant pathogens and weeds, making it a valuable candidate for agricultural applications.

In the pharmaceutical sector, tert-butyl N-(2 amino 1 3 oxazol 5 yl)methyl N propan 2 yl carbamate has shown potential as a lead compound for drug discovery. Researchers have investigated its ability to inhibit key enzymes involved in disease pathways, such as kinases and proteases. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits moderate inhibitory activity against certain targets, paving the way for further optimization and development.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis. This has been documented in several recent publications, including a paper in Organic Process Research & Development, which provides detailed insights into scalable synthesis methods.

In terms of physical properties, CAS No. 2228656 14 0 exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly evaluated, with results indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

The environmental impact of this compound has also been a topic of interest among researchers. Studies conducted by environmental chemists have assessed its biodegradability and toxicity levels. According to findings published in Environmental Science & Technology, this compound demonstrates moderate biodegradability under aerobic conditions but may pose risks to aquatic life at high concentrations.

In conclusion, tert-butyl N-(2 amino 1 3 oxazol 5 yl)methyl N propan 2 yl carbamate, with its unique chemical structure and versatile functional groups, represents a promising molecule with applications across multiple industries. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important compound in contemporary chemistry.